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Compound of Interest

Compound Name: 2-Methyltetrahydrothiophen-3-one

Cat. No.: B078238

Technical Guide: Physicochemical Properties of
2-Methyltetrahydrothiophen-3-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyltetrahydrothiophen-3-one (CAS No. 13679-85-1) is a heterocyclic compound
recognized for its distinct organoleptic properties, finding primary applications in the flavor and
fragrance industries. Its sulfur-containing structure contributes to its characteristic aroma, which
is often described as berry, fruity, and sulfurous. A comprehensive understanding of its physical
properties is essential for its application in formulation, synthesis, and quality control. This
guide provides an in-depth overview of the boiling point and density of 2-
Methyltetrahydrothiophen-3-one, including detailed experimental protocols and a summary
of its biosynthetic pathway.

Physical Properties

The key physical properties of 2-Methyltetrahydrothiophen-3-one are summarized in the
table below. These values are critical for handling, storage, and application of the compound in
various experimental and industrial settings.
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Property Value Conditions
Boiling Point 82 °C at 28 mmHg
Density 1.119 g/mL at 25 °C

Data sourced from various chemical suppliers and databases.[1][2]

Experimental Protocols

While specific experimental documentation for the determination of the physical properties of 2-
Methyltetrahydrothiophen-3-one is not readily available in public literature, the reported
values are consistent with standard laboratory procedures. The likely methodologies are
detailed below.

Determination of Boiling Point at Reduced Pressure

The boiling point of 2-Methyltetrahydrothiophen-3-one is reported at a reduced pressure (82
°C at 28 mmHg), a common practice for compounds that may decompose at their atmospheric
boiling point. The determination of boiling point under reduced pressure is a standard technique

in organic chemistry.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding pressure. By reducing the pressure above the liquid, the boiling point is lowered.

Apparatus:

o Addistillation flask of appropriate size

A heating mantle or oil bath

A thermometer calibrated for the expected temperature range

A condenser

A vacuum pump and a manometer to measure the pressure

Boiling chips or a magnetic stirrer to ensure smooth boiling
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Procedure:

A small amount of 2-Methyltetrahydrothiophen-3-one, along with a few boiling chips, is
placed in the distillation flask.

e The apparatus is assembled for vacuum distillation, ensuring all joints are properly sealed.

e The vacuum pump is connected and the system is evacuated to the desired pressure, in this
case, 28 mmHg, as measured by the manometer.

e The flask is gently heated.

e The temperature is recorded when the liquid begins to boil and a steady reflux is observed in
the condenser. This temperature is the boiling point at the recorded pressure.

Determination of Density

The density of a liquid is its mass per unit volume. For 2-Methyltetrahydrothiophen-3-one,
the density is reported as 1.119 g/mL at 25 °C. Standard methods for determining the density
of liquids include the use of a pycnometer or a digital density meter.

Principle: The mass of a precisely known volume of the liquid is measured at a specific
temperature.

Apparatus:

o Apycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

o Athermostatically controlled water bath
e An analytical balance
Procedure:

e The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.
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e The pycnometer is filled with 2-Methyltetrahydrothiophen-3-one, ensuring no air bubbles
are trapped.

e The filled pycnometer is placed in a water bath maintained at 25 °C until it reaches thermal
equilibrium.

e The volume is adjusted precisely to the mark, and any excess liquid is carefully removed.
e The pycnometer is removed from the bath, wiped dry, and its mass is accurately measured.

e The density is calculated by dividing the mass of the liquid by the calibrated volume of the
pycnometer.

Biosynthesis of 2-Methyltetrahydrothiophen-3-one

2-Methyltetrahydrothiophen-3-one is known to be produced by the bacterium Chitinophaga
Fx7914. Its biosynthesis is a notable example of the generation of flavor compounds by
microorganisms. The pathway involves the condensation of precursors derived from amino acid
and carbohydrate metabolism.

The biosynthetic pathway for 2-Methyltetrahydrothiophen-3-one in Chitinophaga Fx7914 is
initiated from two primary building blocks: homocysteine and pyruvate. Homocysteine is first

converted to 3-mercaptopropanal. Pyruvate undergoes a reaction to form a key intermediate

which then cyclizes. Subsequent dehydration and tautomerization steps lead to the formation
of the final product, 2-Methyltetrahydrothiophen-3-one.
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Caption: Biosynthetic pathway of 2-Methyltetrahydrothiophen-3-one in Chitinophaga Fx7914.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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